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Cat. No.: B1675842 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction M2I-1 (Mad2 Inhibitor-1) is a small molecule inhibitor that targets the Spindle

Assembly Checkpoint (SAC), a critical surveillance mechanism for ensuring genomic integrity

during mitosis.[1] Specifically, M2I-1 disrupts the essential protein-protein interaction between

Mitotic Arrest Deficient 2 (Mad2) and Cell Division Cycle 20 (Cdc20).[1][2][3] This inhibition

prevents the formation of the Mitotic Checkpoint Complex (MCC), which can lead to a

weakened SAC response and premature entry into anaphase.[1][4] These application notes

provide a detailed protocol for the preparation, storage, and handling of M2I-1 stock solutions

using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of M2I-1.

Property Value Source(s)

Full Name Mad2 Inhibitor-1 [3][5]

CAS Number 312271-03-7 [3][5]

Molecular Weight 404.5 g/mol [3]

Solubility in DMSO
25 mg/mL to 80 mg/mL

(approx. 62 mM to 198 mM)
[2][3][5]
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Experimental Protocols
Materials and Equipment

M2I-1 powder (CAS: 312271-03-7)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Ultrasonic bath (optional, for enhancing solubility)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM M2I-1 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM M2I-1 stock solution. Adjust

volumes as needed for different final concentrations or volumes.

Pre-analysis Calculation:

Determine the mass of M2I-1 powder required. For a 10 mM solution in 1 mL:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 404.5 g/mol x 1000 mg/g = 4.045 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 4.045 mg of M2I-1 powder into the tared tube.

Dissolution:
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Add 1 mL of fresh, anhydrous DMSO to the tube containing the M2I-1 powder.[2]

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear, yellowish solution should be observed.

Troubleshooting: If the compound does not fully dissolve, gently warm the solution to 37°C

and sonicate in an ultrasonic bath for a few minutes to enhance solubility.[6]

Storage and Handling:

Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[2][5] This practice

prevents degradation of the compound due to repeated freeze-thaw cycles.[5]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the M2I-1 stock solution.

Short-term storage: Store aliquots at -20°C for up to 1 month.[2][5][6]

Long-term storage: For storage beyond one month, place aliquots at -80°C, where they can

be stable for 6 months to 1 year.[2][6]

Important Note: Always use fresh, anhydrous DMSO, as moisture can reduce the solubility of

M2I-1.[2] Avoid repeated freeze-thaw cycles.[2][5]
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Caption: M2I-1 inhibits the Spindle Assembly Checkpoint by disrupting the Mad2-Cdc20

interaction.

Experimental Workflow Diagram
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Caption: A typical workflow for treating cultured cells with an M2I-1 stock solution.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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